1,3-dimethyl-7-(2-(4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)-2-oxoethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1,3-dimethyl-7-[2-[4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]-2-oxoethyl]purine-2,6-dione
• InChI: InChI=1S/C21H23N9O4/c1-13-24-18(25-34-13)14-4-5-15(22-10-14)28-6-8-29(9-7-28)16(31)11-30-12-23-19-17(30)20(32)27(3)21(33)26(19)2/h4-5,10,12H,6-9,11H2,1-3H3
• InChI Key: JBABYZAZZCRARX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=CN=C(C=C2)N3CCN(CC3)C(=O)CN4C=NC5=C4C(=O)N(C(=O)N5C)C
• Molecular Formula: C21H23N9O4
• Molecular Weight: 465.5 g/mol
• CAS No.: 1234849-07-0

Description

1,3-dimethyl-7-(2-(4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)-2-oxoethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H23N9O4 and its molecular weight is 465.474. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Mechanistic Investigations and Synthesis

Compounds with structural similarities, such as those involving oxadiazole and purine derivatives, have been investigated for their synthesis processes and potential mechanisms. For example, a study on the synthesis and applications of [1-(15)N]-labeled oxadiazolo[3,4-d]pyrimidine derivatives has revealed insights into their formation and potential chemical behavior (Sako et al., 2000). These investigations lay the groundwork for understanding the reactivity and applications of related compounds in chemical synthesis and mechanistic studies.

Pharmacological Activities

The structural components of the given compound suggest potential for various pharmacological activities. Research on xanthene derivatives, which share functional groups with the specified compound, has shown promise in developing anti-asthmatic agents due to their vasodilatory activity (Bhatia et al., 2016). This indicates that compounds with similar structures could be explored for their effects in modulating physiological processes, such as inflammation and airway constriction.

Antibacterial and Anticonvulsant Potential

The presence of 1,2,4-oxadiazole in the compound's structure is noteworthy, as derivatives containing this moiety have been explored for their antibacterial activities (Song et al., 2017). Additionally, research on new 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidine-2,5-diones demonstrates anticonvulsant activity, suggesting that the piperazine and purine components might contribute to neurological effects (Kamiński et al., 2011).